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Compound of Interest

Compound Name:
1-(2-Aminoethyl)pyrrolidin-2-one

hydrochloride

Cat. No.: B1334994 Get Quote

Technical Support Center: 1-(2-
Aminoethyl)pyrrolidin-2-one hydrochloride
This guide provides essential safety information, troubleshooting advice, and frequently asked

questions for handling and disposing of 1-(2-Aminoethyl)pyrrolidin-2-one hydrochloride in a

research environment.

Hazard Summary
Note: Safety data for 1-(2-Aminoethyl)pyrrolidin-2-one hydrochloride is limited. The

following information is primarily based on the closely related compound N-(2-

Aminoethyl)pyrrolidine and 1-(2-aminoethyl)pyrrolidin-2-one. The hydrochloride salt is expected

to be a solid and may have different reactivity, but similar handling precautions should be

observed.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Flammable Liquid GHS02 Danger
H226: Flammable

liquid and vapor.[1]

Skin

Corrosion/Irritation
GHS05 Danger

H314: Causes severe

skin burns and eye

damage.[1] H315:

Causes skin irritation.

[2]

Serious Eye

Damage/Irritation
GHS05, GHS07 Danger

H319: Causes serious

eye irritation.[2]

Acute Toxicity

(Oral/Dermal)
GHS07 Warning

H302 + H312: Harmful

if swallowed or in

contact with skin.

Specific Target Organ

Toxicity
GHS07 Warning

H335: May cause

respiratory irritation.[2]

Troubleshooting Guide
Scenario 1: Accidental Spill
Question: I've spilled a small amount of 1-(2-Aminoethyl)pyrrolidin-2-one hydrochloride
powder in the fume hood. What should I do?

Answer:

Evacuate and Ventilate: Ensure the fume hood is operating correctly. Keep unnecessary

personnel away from the area.[1]

Wear Appropriate PPE: At a minimum, wear chemical-resistant gloves (e.g., nitrile), a lab

coat, and safety goggles with a face shield.[1] If the spill is significant or ventilation is poor, a

respirator may be necessary.

Contain the Spill: Use an inert absorbent material like sand, silica gel, or a universal binder

to cover the spill.[3] Do not use combustible materials like paper towels.
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Clean-Up: Carefully sweep or scoop the absorbed material into a suitable, labeled container

for hazardous waste disposal.[4] Avoid creating dust.[5] Do not use air hoses for cleanup.[5]

Decontaminate: Wipe down the spill area with a suitable solvent (check your institution's

guidelines, often a soap and water solution is appropriate), and dispose of the cleaning

materials as hazardous waste.

Report: Inform your lab manager or safety officer about the spill and follow your institution's

reporting procedures.

Scenario 2: Skin or Eye Contact
Question: What is the immediate first aid response if the compound comes into contact with my

skin or eyes?

Answer:

Skin Contact:

Immediately remove all contaminated clothing.[1]

Rinse the affected skin area with copious amounts of water for at least 15 minutes.[4][6] A

safety shower should be used if the contact area is large.

Seek immediate medical attention.[1]

Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids

open.[4][6]

Remove contact lenses if present and easy to do so. Continue rinsing.[1]

Call a physician or ophthalmologist immediately.[1]

Scenario 3: Inhalation
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Question: I think I may have inhaled some of the powder. I feel dizzy and my throat is irritated.

What should I do?

Answer:

Move to Fresh Air: Immediately move to an area with fresh air.[4]

Seek Medical Attention: If you feel unwell or if breathing is difficult, seek immediate medical

attention and be prepared to provide the Safety Data Sheet (SDS) to the medical personnel.

[1][4] If the person is not breathing, provide artificial respiration, but avoid mouth-to-mouth

resuscitation if the substance was ingested or inhaled.[7]

Frequently Asked Questions (FAQs)
Q1: What personal protective equipment (PPE) is required when working with this compound?

A1: You should always wear protective gloves (e.g., nitrile), a lab coat, and chemical safety

goggles.[1][4] A face shield is also recommended.[1] Work should be conducted in a well-

ventilated area, preferably a chemical fume hood.[4][7]

Q2: How should I properly store 1-(2-Aminoethyl)pyrrolidin-2-one hydrochloride?

A2: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[1]

[4] Keep it away from heat, sparks, open flames, and other sources of ignition.[1] The material

may be hygroscopic (absorbs moisture from the air) and sensitive to air.[1][3]

Q3: What materials are incompatible with this compound?

A3: Avoid contact with strong oxidizing agents, strong acids, strong bases, acid chlorides, and

reducing agents.[6][8]

Q4: How do I dispose of waste containing this chemical?

A4: Waste must be disposed of as hazardous waste in accordance with local, state, and federal

regulations.[1][4] Do not mix with other waste.[1] Leave the chemical in its original container if

possible.[1] Contact your institution's environmental health and safety (EHS) office for specific

disposal procedures.
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Q5: What should I do in case of a fire involving this compound?

A5: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish the fire.[1] Do not use a

direct water jet, as it may spread the fire. Vapors are heavier than air and can form explosive

mixtures with air.[1] Firefighters should wear self-contained breathing apparatus and full

protective gear.[6]

Experimental Workflow
Below is a generalized workflow for handling 1-(2-Aminoethyl)pyrrolidin-2-one
hydrochloride during an experiment, from preparation to disposal.
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Preparation Phase

Handling & Experiment Phase

Cleanup & Disposal Phase

Emergency Procedures

Consult SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Face Shield)

Spill: Evacuate, Contain, Clean

Prepare Work Area
(Fume Hood, Spill Kit Ready)

Weigh Compound in Fume Hood

Proceed with Caution

Perform Experiment
(Keep Container Closed When Not in Use)

Exposure: Rinse, Remove Clothing, Seek Medical Aid

Decontaminate Glassware & Surfaces

Experiment Complete

Fire: Use Appropriate Extinguisher, EvacuateSegregate Waste
(Solid vs. Liquid, Halogenated vs. Non-halogenated)

Label Hazardous Waste Container

Store Waste in Designated Area

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal.
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This diagram outlines the critical steps for safely using 1-(2-Aminoethyl)pyrrolidin-2-one
hydrochloride, from initial preparation and handling to cleanup and emergency response.

Each phase emphasizes key safety precautions to minimize risk to researchers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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